Cas no 103386-83-0 (2-(3-ethylphenyl)ethan-1-ol)

• Product Name: 2-(3-ethylphenyl)ethan-1-ol
• CAS No: 103386-83-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD09926404
• CID: 5214987
• PubChem ID: 23445266
• Update Time: 2026-03-06

2-(3-ethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)ethanol
• 2-(3-ethylphenyl)ethan-1-ol

• MDL： MFCD09926404
• Inchi： 1S/C10H14O/c1-2-9-4-3-5-10(8-9)6-7-11/h3-5,8,11H,2,6-7H2,1H3
• InChI Key： RIEIPIMTFRNTAN-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC=CC(CC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Additional information on 2-(3-ethylphenyl)ethan-1-ol

Chemical Profile of 2-(3-ethylphenyl)ethan-1-ol (CAS No. 103386-83-0)

2-(3-ethylphenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 103386-83-0, is an organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring an ethyl-substituted phenyl group attached to an ethanol moiety, exhibits characteristics that make it a subject of interest for synthetic chemists and biologists exploring novel molecular architectures.

The molecular structure of 2-(3-ethylphenyl)ethan-1-ol consists of a benzene ring substituted with an ethyl group at the para position relative to the hydroxyl-bearing carbon atom. This specific arrangement contributes to its reactivity and interaction potential with biological targets. The compound’s solubility profile, which typically favors polar solvents, makes it amenable to various solution-phase synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions.

In recent years, the pharmaceutical industry has shown increasing interest in aromatic alcohols due to their diverse biological activities. Studies have suggested that compounds with a phenolic hydroxyl group can serve as key intermediates in the synthesis of drug candidates targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of the ethyl group in 2-(3-ethylphenyl)ethan-1-ol may influence its pharmacokinetic properties, potentially enhancing membrane permeability and metabolic stability.

One of the most compelling aspects of 2-(3-ethylphenyl)ethan-1-ol is its utility as a building block in medicinal chemistry. Researchers have utilized this compound in the development of selective serotonin reuptake inhibitors (SSRIs), where the phenolic moiety plays a crucial role in modulating receptor binding affinity. Furthermore, its structural analogs have been explored for their anti-inflammatory and analgesic properties, with modifications to the ethyl substituent yielding compounds with enhanced therapeutic efficacy.

The synthesis of 2-(3-ethylphenyl)ethan-1-ol typically involves Friedel-Crafts alkylation followed by reduction or direct hydroxylation steps. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities. These methods align with contemporary trends in green chemistry, emphasizing atom economy and minimal waste generation.

From a biological perspective, the pharmacological potential of 2-(3-ethylphenyl)ethan-1-ol has been investigated through computational modeling and in vitro assays. Computational studies suggest that the compound can interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for further development. In particular, its ability to modulate cytochrome P450 enzymes has been highlighted in preliminary research, which could have implications for drug-drug interactions.

The industrial applicability of this compound extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been tested as intermediates for pesticides and herbicides, where the phenolic group contributes to stability under environmental conditions. Additionally, researchers are exploring its use in material science applications, such as polymer additives that enhance thermal resistance or UV protection.

Recent advancements in analytical chemistry have enabled more precise characterization of 2-(3-ethylphenyl)ethan-1-ol, including spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide critical insights into the compound’s conformational dynamics and reaction mechanisms, facilitating more informed synthetic design decisions. High-resolution NMR studies have revealed unexpected hydrogen bonding interactions within the molecule, which could influence its bioactivity.

The regulatory landscape for compounds like 2-(3-ethylphenyl)ethan-1-ol is continually evolving, with agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) implementing stringent guidelines for new chemical entities. Manufacturers must navigate these regulations carefully to ensure compliance while pursuing novel applications. Good Manufacturing Practices (GMP) are particularly relevant when scaling up production for pharmaceutical use.

Future research directions for 2-(3-ethylphenyl)ethan-1-ol may include exploring its role in drug delivery systems, such as liposomes or nanoparticles, which could enhance bioavailability and targeted therapy. Additionally, investigations into its environmental impact are crucial to assess persistence and degradation pathways under real-world conditions. Collaborative efforts between academia and industry will be essential to translate laboratory findings into viable commercial products.

In summary,2-(3-ethylphenyl)ethan-1-ol (CAS No. 103386-83-0) represents a versatile chemical entity with significant potential across multiple sectors. Its unique structural features make it an attractive scaffold for drug discovery, while its synthetic accessibility allows for rapid exploration of derivatives with tailored properties. As research progresses，this compound is likely to play an increasingly important role in addressing global challenges in medicine、agriculture，and materials science.